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Compound of Interest

5-(tert-Butyl)oxazole-2-
Compound Name:
carbaldehyde

Cat. No.: B8741675

5-(tert-Butyl)oxazole-2-carbaldehyde is a heterocyclic compound featuring a five-membered
oxazole ring. This ring system is a prominent scaffold in medicinal chemistry and materials
science due to its unique electronic properties, metabolic stability, and ability to participate in
hydrogen bonding.[1][2] The oxazole core is found in numerous marine natural products with
significant biological activities, including anti-tumor, anti-bacterial, and anti-inflammatory
properties.[3]

This guide provides a comprehensive overview of 5-(tert-Butyl)oxazole-2-carbaldehyde,
focusing on its synthesis, physicochemical characteristics, reactivity, and applications. The
strategic placement of a bulky tert-butyl group at the C5 position and a reactive carbaldehyde
at the C2 position makes this molecule a highly valuable and versatile intermediate for the
synthesis of complex molecular architectures and novel drug candidates. The tert-butyl group
can enhance pharmacokinetic properties such as metabolic stability and cell permeability, while
the aldehyde function serves as a synthetic handle for a wide array of chemical
transformations.

Physicochemical and Structural Data

A precise understanding of a compound's properties is fundamental to its application in
research and development. The key identifiers and computed properties for 5-(tert-
Butyl)oxazole-2-carbaldehyde are summarized below.
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Property Value Source
CAS Number 252662-41-2 [4]
Molecular Formula CsH11NO:2 [4]
Molecular Weight 153.18 g/mol [5]
5-tert-butyl-1,3-oxazole-2-
IUPAC Name [4]
carbaldehyde
PXCITRFXUWRCHZ-
InChl Key [4]
UHFFFAOYSA-N
SMILES CC(C)(C)C1=CN=C(01)C=0 [6]
Topological Polar Surface Area
43.1 A2 [5][7]
(TPSA)
LogP (Computed) 15 [5]

Synthesis and Characterization

The construction of the 2,5-disubstituted oxazole core can be achieved through several
established synthetic methodologies. One of the most prominent and efficient methods is the
Van Leusen oxazole synthesis.

Van Leusen Oxazole Synthesis

This reaction provides a direct route to 5-substituted oxazoles from aldehydes using
tosylmethyl isocyanide (TosMIC).[8][9] The reaction proceeds via a base-mediated
cycloaddition mechanism. The use of a solid-phase resin as the base can simplify purification,
allowing for the removal of the base and the tosylsulfinic acid byproduct by simple filtration.[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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scientists and researchers to drive progress in science
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